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Compound of Interest

Compound Name: 2,3-Dichlorooctafluorobutane

Cat. No.: B1209046

Essential Safety and Handling Guide for 2,3-
Dichlorooctafluorobutane

Crucial Safety Notice: A specific Safety Data Sheet (SDS) for 2,3-Dichlorooctafluorobutane is
not publicly available through general resources. The following guidance is based on best
practices for handling similar halogenated hydrocarbons. You must obtain the specific SDS
from your chemical supplier before handling this substance. The information provided by the
supplier's SDS supersedes the general guidance in this document.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 2,3-Dichlorooctafluorobutane. It includes
operational and disposal plans with procedural, step-by-step guidance.

General Hazard Assessment (lllustrative)

Based on structurally similar chemicals, 2,3-Dichlorooctafluorobutane may pose the following
hazards. It is imperative to confirm these with the supplier-specific SDS.

 Inhalation: Vapors may cause dizziness, headache, and nausea.[1] High concentrations can
act as an asphyxiant by displacing oxygen.[1]

o Skin Contact: May cause skin irritation.[2] Contact with rapidly evaporating liquid may cause
frostbite.[1]
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» Eye Contact: May cause eye irritation. Direct contact with the liquid could result in frostbite.

e Organ Damage: Some related compounds may cause damage to organs through prolonged

or repeated exposure.[3][4]

e Environmental Hazards: As a halogenated hydrocarbon, it may be harmful to the

environment and could have ozone-depleting potential.[3][5]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling this compound. The following table

summarizes the minimum recommended PPE.

Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

required for splash hazards.

Protects against chemical

splashes and vapors.

Skin Protection

Chemical-resistant gloves
(e.g., Viton®, Barrier®). A lab
coat or chemical-resistant

apron.

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors should be

used.

Minimizes inhalation of

hazardous vapors.

Footwear

Closed-toe shoes made of a

chemically resistant material.

Protects feet from spills.

Operational Plan: Handling Procedures
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All work with 2,3-Dichlorooctafluorobutane must be performed in a well-ventilated area,
ideally within a certified chemical fume hood. An eyewash station and safety shower must be
readily accessible.

Standard Operating Procedure:

o Preparation: Ensure the chemical fume hood is functioning correctly. Assemble all necessary
PPE and handling equipment.

e Don PPE: Put on all required personal protective equipment as outlined in the table above.

e Chemical Handling:

[¢]

Keep the container tightly closed when not in use.

[¢]

Avoid breathing vapors or mist.

[e]

Ground and bond containers and receiving equipment to prevent static discharge.

o

Use only non-sparking tools if the substance is flammable (confirm with SDS).
e Post-Handling:

o Wash hands thoroughly after handling.

o Do not eat, drink, or smoke in the work area.

o Clean any contaminated surfaces with a suitable solvent, collecting the cleaning materials
as hazardous waste.

Disposal Plan
All waste containing 2,3-Dichlorooctafluorobutane must be treated as hazardous waste.
o Waste Collection:

o Collect all liquid and solid waste in designated, labeled, and sealed hazardous waste
containers.
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o Do not mix with incompatible waste streams.

o Container Labeling:

o Clearly label all waste containers with "HAZARDOUS WASTE" and the full chemical
name: "2,3-Dichlorooctafluorobutane”.

o Storage:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

e Disposal:

o Arrange for pick-up and disposal through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

Quantitative Data (lllustrative)

The following table contains data for a structurally similar compound, 1,2-
Dichlorotetrafluoroethane (CAS: 76-14-2). This data is for illustrative purposes only and should
not be used for 2,3-Dichlorooctafluorobutane.

Property Value (for 1,2-Dichlorotetrafluoroethane)
Molecular Formula C2Cl2F4

Molar Mass 170.92 g/mol [6]

Boiling Point 3.5 °CJ6]

Melting Point -94 °C[6]

Density 1.455 g/cm3[6]

Vapor Pressure 1.9 atm (at 21°C)[6]

Experimental Protocol: Weighing and Dispensing a
Liquid Halogenated Hydrocarbon
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This protocol outlines a general procedure for safely weighing and dispensing a liquid chemical
like 2,3-Dichlorooctafluorobutane.

e Preparation:
o Ensure the chemical fume hood is certified and operational.

o Gather all necessary PPE and materials (e.g., analytical balance, appropriate glassware,
spatula).

e Don PPE:
o Put on all required PPE as listed in the PPE table.
e Tare Container:

o Place a suitable container (e.g., a round-bottom flask with a stopper) on the analytical
balance inside the fume hood and tare it.

e Dispense Chemical:

o Using a clean pipette or syringe, carefully transfer the required amount of the liquid into
the tared container.

o Keep the primary container opening away from your breathing zone.
e Seal and Weigh:
o Immediately close both the primary and secondary containers.
o Record the final weight.
» Dissolution (if applicable):
o In the fume hood, add the desired solvent to the container with the weighed compound.
o Swirl gently or use a magnetic stirrer to dissolve.

e Cleanup:
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o Clean the pipette/syringe and any contaminated surfaces with a suitable solvent.

o Dispose of all cleaning materials as hazardous waste.

o Doff PPE:
o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Chemical Spills

Chemical Spill Occurs

Evacuate Immediate Area &
Alert Others

'

Assess the Spill
(Identify Chemical, Quantity)

'

Don Appropriate PPE

i

Contain the Spill
(Use Absorbent Material)

'

Clean Up Spill Residue

'

Dispose of Waste as
Hazardous Material

'

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1209046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure for Chemical Handling

Start: Prepare for Experiment

Don Personal Protective Equipment

l

Set Up Equipment in Fume Hood

;

Weigh/Measure Chemical

;

Perform Experimental Procedure

:

Quench Reaction &
Work-Up

l

Segregate and Label
Hazardous Waste

l

Clean Equipment and Work Area

End: Doff PPE & Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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